Cas no 1955548-02-3 (rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1955548-02-3
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• MDL: MFCD31567274
• CID: 4631569
• PubChem ID: 95396528
• Update Time: 2025-05-20

rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid, trans
• rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid
• AKOS034813949
• G54769
• Z2327124586
• starbld0037691
• (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid
• EN300-86339
• 1955548-02-3
• Rel-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD31567274
• Inchi： 1S/C10H8F2O2/c11-8-3-1-2-5(9(8)12)6-4-7(6)10(13)14/h1-3,6-7H,4H2,(H,13,14)/t6-,7+/m0/s1
• InChI Key： DMOJFERUHBBKLX-NKWVEPMBSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C1=CC=CC(F)=C1F

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid

Research Brief on rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid (CAS: 1955548-02-3)

In recent years, the compound rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid (CAS: 1955548-02-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropane derivative, characterized by its unique structural features and pharmacological potential, has been the subject of numerous studies aimed at exploring its applications in drug discovery and development. The presence of the difluorophenyl moiety and the cyclopropane ring in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry.

Recent studies have focused on the synthesis and optimization of rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and enantiomeric purity of the compound, addressing previous challenges in its large-scale production. The study employed advanced catalytic systems and chiral auxiliaries to achieve high stereoselectivity, paving the way for its broader application in preclinical research.

The pharmacological profile of rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid has also been a focal point of investigation. Preliminary in vitro and in vivo studies suggest that the compound exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders such as epilepsy and Parkinson's disease. A 2022 study published in ACS Chemical Neuroscience demonstrated its efficacy in reducing neuronal hyperexcitability in rodent models, highlighting its potential as a lead compound for next-generation antiepileptic drugs.

Furthermore, the compound's mechanism of action has been elucidated through structural biology and computational modeling. X-ray crystallography and molecular docking studies have revealed that rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid binds to a unique allosteric site on target receptors, inducing conformational changes that enhance receptor inhibition. These findings, published in a 2023 issue of Nature Communications, provide a molecular basis for its selective activity and offer insights for the design of derivatives with improved therapeutic profiles.

In addition to its neurological applications, rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid has shown promise in oncology research. A recent study in Cancer Research reported its ability to inhibit the proliferation of certain cancer cell lines by targeting metabolic pathways essential for tumor growth. The compound's dual functionality as a receptor modulator and metabolic inhibitor underscores its versatility and potential for multitarget drug development.

Despite these advancements, challenges remain in the clinical translation of rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid. Issues such as pharmacokinetic variability and off-target effects necessitate further optimization and safety profiling. Ongoing research is exploring prodrug strategies and formulation technologies to enhance its stability and delivery, as highlighted in a 2023 review in Advanced Drug Delivery Reviews.

In conclusion, rac-(1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylic acid (CAS: 1955548-02-3) represents a promising candidate for drug development across multiple therapeutic areas. Its unique chemical structure, coupled with its diverse pharmacological activities, positions it as a valuable tool for advancing our understanding of disease mechanisms and discovering new treatments. Future research should focus on addressing the remaining challenges to unlock its full therapeutic potential.